2-Hydroxy-3-methoxypyridine-4-carboxylic acid
Overview
Description
2-Hydroxy-3-methoxypyridine-4-carboxylic acid is a chemical compound with the molecular formula C7H7NO4 . It is also known as 2-methoxyisonicotinic acid . The compound is a crystalline powder or solid, with a color ranging from brown to white .
Molecular Structure Analysis
The molecular weight of 2-Hydroxy-3-methoxypyridine-4-carboxylic acid is 153.14 g/mol . The InChI Key is DPNDWFVORIGXQO-UHFFFAOYSA-N . The compound’s structure can be represented by the SMILES string COC1=NC=CC(=C1)C(=O)O .Physical And Chemical Properties Analysis
2-Hydroxy-3-methoxypyridine-4-carboxylic acid has a melting point range of 186°C to 188°C . It is a crystalline powder or solid . The compound is 97% pure .Scientific Research Applications
Organic Synthesis
2-Hydroxy-3-methoxypyridine-4-carboxylic acid serves as a versatile intermediate in organic synthesis. It’s used in the construction of complex molecules, such as dihyropyridin-4-ones, which are potential ligands for neuronal nicotinic acetylcholine receptors . Its derivatives are also employed in stereocontrolled syntheses, like those of (±)-pumiliotoxin C and (±)-lasubine II .
Medicinal Chemistry
In medicinal chemistry, 2-Hydroxy-3-methoxypyridine-4-carboxylic acid is a valuable intermediate. Pyridine derivatives are in demand as synthons for pharmaceutical products, and they’re used as biologically active substances or as precursors for drug development .
Environmental Science
As an organic compound, 2-Hydroxy-3-methoxypyridine-4-carboxylic acid and its derivatives could be studied for their environmental fate, including biodegradability and potential ecotoxicity. Understanding its behavior in the environment is crucial for assessing its impact and ensuring safe use .
Safety and Handling in Research
In research labs, the safety profile of this compound is important. It requires careful handling due to its potential to cause skin and eye irritation, as well as respiratory issues. Its handling procedures are critical for laboratory safety protocols .
Safety and Hazards
This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water if it comes into contact with skin, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
3-methoxy-2-oxo-1H-pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4/c1-12-5-4(7(10)11)2-3-8-6(5)9/h2-3H,1H3,(H,8,9)(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPECYWGRSDUDBT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CNC1=O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-3-methoxypyridine-4-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(3-methoxyphenyl)-5-methyl-N-phenyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2960698.png)
![methyl 6-(3-chlorophenyl)-5,7-dioxotetrahydro-1H-imidazo[1,5-c][1,3]thiazole-3-carboxylate](/img/structure/B2960699.png)
![6-Cyclopentyl-4,7-dimethyl-2-pentylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2960701.png)
![1-(4-Fluorophenyl)-3-[5-[(4-fluorophenyl)carbamoylamino]-2,6-dimethylpyridin-3-yl]urea](/img/structure/B2960704.png)
![(E)-N-[(2-Cyclopropyl-1,3-oxazol-5-yl)methyl]-4-(dimethylamino)but-2-enamide](/img/structure/B2960708.png)
![[1-[(2-Methoxyphenyl)methyl]piperidin-3-yl]methanol](/img/structure/B2960715.png)
![2-(6-(isopropylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(m-tolyl)acetamide](/img/structure/B2960716.png)
